Cas no 932390-36-8 ([4-bromo-2-(trifluoromethyl)phenyl]methanol)

• Product Name: [4-bromo-2-(trifluoromethyl)phenyl]methanol
• CAS No: 932390-36-8
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD12761598
• CID: 4660090
• PubChem ID: 74892768
• Update Time: 2025-06-07

[4-bromo-2-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(trifluoromethyl)benzyl alcohol
• 4-Bromo-2-(trifluoromethyl)benzenemethanol
• (4-Bromo-2-(trifluoromethyl)phenyl)methanol
• [4-bromo-2-(trifluoromethyl)phenyl]methanol
• CL9507
• Z1118
• Benzenemethanol, 4-bromo-2-(trifluoromethyl)-

• MDL： MFCD12761598
• Inchi： 1S/C8H6BrF3O/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-3,13H,4H2
• InChI Key： OAJNCPOEIRBIHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CO)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 241.2±35.0 °C at 760 mmHg
• Flash Point: 99.7±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

[4-bromo-2-(trifluoromethyl)phenyl]methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [4-bromo-2-(trifluoromethyl)phenyl]methanol

[4-bromo-2-(trifluoromethyl)phenyl]methanol (CAS No. 932390-36-8): An Overview and Recent Developments

[4-bromo-2-(trifluoromethyl)phenyl]methanol (CAS No. 932390-36-8) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and trifluoromethyl substituents, offers a wide range of applications in the development of novel drugs and chemical probes. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the use of [4-bromo-2-(trifluoromethyl)phenyl]methanol.

Chemical Properties

[4-bromo-2-(trifluoromethyl)phenyl]methanol is a white crystalline solid with a molecular formula of C₉H₇BrF₃O. The presence of the bromo and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it an attractive building block for various chemical syntheses. The hydroxyl group at the methylene position adds reactivity and functionalization potential, enabling a wide range of chemical transformations.

The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but it has limited solubility in water. This solubility profile makes it suitable for use in both aqueous and organic reaction media, enhancing its versatility in synthetic chemistry.

Synthesis Methods

The synthesis of [4-bromo-2-(trifluoromethyl)phenyl]methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-2-trifluoromethylbenzaldehyde with a suitable reducing agent such as sodium borohydride or lithium aluminum hydride. This reduction step selectively converts the aldehyde group to a hydroxymethyl group, yielding the desired product.

Another approach involves the nucleophilic substitution of 4-bromo-2-trifluoromethylbenzyl bromide with a metal hydride reagent such as sodium hydride or potassium tert-butoxide. This method provides a more direct route to the target compound but may require careful control of reaction conditions to avoid side reactions.

Applications in Medicinal Chemistry

[4-bromo-2-(trifluoromethyl)phenyl]methanol has found applications in various areas of medicinal chemistry due to its unique structural features. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for cancer therapy.

In addition to enzyme inhibition, [4-bromo-2-(trifluoromethyl)phenyl]methanol has been used as a starting material for the synthesis of small molecule modulators of protein-protein interactions (PPIs). These interactions play crucial roles in many biological processes and are increasingly recognized as important therapeutic targets. By modulating PPIs, researchers can develop novel drugs that address previously undruggable targets.

Recent Research Developments

The ongoing research on [4-bromo-2-(trifluoromethyl)phenyl]methanol continues to uncover new applications and insights into its biological activity. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives designed to target specific G protein-coupled receptors (GPCRs). These receptors are involved in numerous physiological processes and are key targets for drug discovery.

The study demonstrated that certain derivatives exhibited high affinity and selectivity for specific GPCRs, suggesting their potential as lead compounds for further development. The researchers also highlighted the importance of the trifluoromethyl group in enhancing the potency and selectivity of these compounds.

In another study, scientists explored the use of [4-bromo-2-(trifluoromethyl)phenyl]methanol as a scaffold for developing inhibitors of bacterial enzymes involved in antibiotic resistance. The results showed that several derivatives effectively inhibited key enzymes responsible for resistance mechanisms, providing new avenues for combating multidrug-resistant bacteria.

Safety Considerations

While [4-bromo-2-(trifluoromethyl)phenyl]methanol offers numerous benefits in chemical and pharmaceutical research, it is important to handle this compound with care due to its potential hazards. Proper safety protocols should be followed when working with this compound to ensure the well-being of laboratory personnel and prevent environmental contamination.

Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures for this compound. Researchers should familiarize themselves with these guidelines to minimize risks associated with its use.

Conclusion

[4-bromo-2-(trifluoromethyl)phenyl]methanol (CAS No. 932390-36-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for developing novel drugs and chemical probes. Recent advancements in its synthesis methods and biological applications highlight its potential as a key player in drug discovery efforts. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing medical treatments and therapies.